Cas no 61881-19-4 (2,2,2-Trifluoro-N-phenylacetimidoyl Chloride)

• Product Name: 2,2,2-Trifluoro-N-phenylacetimidoyl Chloride
• CAS No: 61881-19-4
• MF: C₈H₅ClF₃N
• MW: 207.580211400986
• MDL: MFCD11200996
• CID: 463928
• PubChem ID: 87560581
• Update Time: 2025-05-22

2,2,2-Trifluoro-N-phenylacetimidoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Ethanimidoyl chloride, 2,2,2-trifluoro-N-phenyl-
• 2,2,2-Trifluoro-N-phenylacetiMidoyl Chloride
• 2,2,2-trifluoro-N-phenylethanimidoyl chloride
• N-Phenyltrifluoroacetimidoyl chloride
• 2,2,2-trifluoro-N-phenylethanecarbonimidoyl chloride
• 2,2,2-Trifluoro-N-phenylacetimidoylChloride
• N-phenyl-2,2,2-trifluoroacetimidoyl chloride
• UKKALSJSKAHGTL-UHFFFAOYSA-N
• N-phenyl trifluoroacetimidoyl chloride
• AKO
• AC1116
• F2147-0900
• 61881-19-4
• 1334180-01-6
• UKKALSJSKAHGTL-QPEQYQDCSA-N
• 1241668-92-7
• (Z)-N-(1-chloro-2,2,2-trifluoroethylidene)benzenamine
• CS-12598
• SCHEMBL398431
• SB77879
• AKOS028108823
• MFCD11042687
• (Z)-2,2,2-TRIFLUORO-N-PHENYLETHANECARBONIMIDOYL CHLORIDE
• A902581
• AKOS009270902
• (E)-2,2,2-Trifluoro-N-phenylacetimidoyl chloride
• 2,2,2-trifluoro-N-phenyl-acetimidoyl chloride
• EN300-107073
• CS-0098235
• 2,?2,?2-?Trifluoro-?N-?phenylacetimidoyl Chloride
• UKKALSJSKAHGTL-NTUHNPAUSA-N
• SCHEMBL1743759
• DTXSID40434885
• EN300-1716977
• C8H5ClF3N
• (1Z)-2,2,2-trifluoro-N-phenylethanimidoyl chloride
• (2E)-2-[(3-Methoxyphenyl)methylene]hydrazinecarbothioamide
• T2547
• SY106125
• 1537905-51-3
• DB-292087
• XH0486
• (E)-2,2,2-TRIFLUORO-N-PHENYLETHANECARBONIMIDOYL CHLORIDE
• 2,2,2-Trifluoro-N-phenylethanimidoyl chloride;n-phenyltrifluoroacetimidoyl chloride
• 2,2,2-Trifluoro-N-phenylacetimidoyl Chloride

• MDL： MFCD11200996
• Inchi： 1S/C8H5ClF3N/c9-7(8(10,11)12)13-6-4-2-1-3-5-6/h1-5H/b13-7-
• InChI Key： UKKALSJSKAHGTL-QPEQYQDCSA-N
• SMILES： Cl/C(/C(F)(F)F)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 207.00600
• Monoisotopic Mass: 207.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 12.4

Experimental Properties

• Color/Form: Very light yellow - yellow transparent liquid
• Density: 1.28
• Boiling Point: 53°C/10mmHg(lit.)
• Flash Point: 60 ºC
• Refractive Index: 1.4750-1.4800
• PSA: 12.36000
• LogP: 3.51770

2,2,2-Trifluoro-N-phenylacetimidoyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2924
• HazardClass：3/8
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Other Chemical Reagents

Additional information on 2,2,2-Trifluoro-N-phenylacetimidoyl Chloride

Comprehensive Overview of 2,2,2-Trifluoro-N-phenylacetimidoyl Chloride (CAS No. 61881-19-4)

2,2,2-Trifluoro-N-phenylacetimidoyl Chloride (CAS No. 61881-19-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and an imidoyl chloride moiety, makes it a versatile intermediate for synthesizing fluorinated compounds. The growing demand for fluorinated building blocks in drug discovery has significantly increased interest in this compound, particularly in the development of bioactive molecules and crop protection agents.

One of the most searched questions about 2,2,2-Trifluoro-N-phenylacetimidoyl Chloride revolves around its synthetic applications. Researchers frequently explore its role in nucleophilic substitution reactions and cross-coupling methodologies. The compound’s electron-withdrawing trifluoromethyl group enhances reactivity, enabling efficient transformations under mild conditions. This property aligns with the current trend toward green chemistry, where minimizing energy consumption and waste generation is paramount.

Another hot topic is the compound’s stability and storage requirements. Users often search for "handling precautions for imidoyl chlorides" or "storage conditions for CAS 61881-19-4." While the compound is stable under inert atmospheres, moisture-sensitive handling is recommended to prevent hydrolysis. This aligns with broader industry concerns about chemical shelf-life optimization and safe laboratory practices.

The pharmaceutical relevance of 2,2,2-Trifluoro-N-phenylacetimidoyl Chloride cannot be overstated. With fluorinated compounds accounting for ~30% of FDA-approved drugs, this intermediate is critical for introducing metabolic stability and lipophilicity into target molecules. Recent publications highlight its use in kinase inhibitor synthesis, addressing the surge in demand for targeted cancer therapies.

From an analytical perspective, techniques like NMR spectroscopy and HPLC purity testing are frequently discussed in relation to CAS 61881-19-4. The compound’s distinct ¹⁹F NMR signal (δ -60 to -70 ppm) serves as a diagnostic marker, a feature highly valued in reaction monitoring workflows. This intersects with the rising adoption of automated reaction screening platforms in industrial R&D.

Environmental considerations also drive searches about "degradation pathways of trifluoromethyl compounds." While 2,2,2-Trifluoro-N-phenylacetimidoyl Chloride itself isn’t persistent, its derivatives may require environmental fate studies—a key requirement under REACH regulations. This reflects the chemical industry’s increasing focus on sustainable molecular design.

In material science, the compound’s ability to form metal-chelating complexes has sparked interest for catalysis applications. Patent literature describes its use in designing ligands for asymmetric synthesis, coinciding with the nanotechnology boom. Such interdisciplinary applications demonstrate why this CAS number appears in high-impact journal citations annually.

The global market for fluorinated intermediates like CAS 61881-19-4 is projected to grow at 6.2% CAGR (2023-2030), driven by precision medicine needs. Suppliers emphasizing batch-to-batch consistency and regulatory documentation are prioritizing these specifications in product listings, responding to formulary development requirements.

For synthetic chemists, the compound’s crystallinity and solubility profiles in aprotic solvents (e.g., THF, DCM) are frequently researched parameters. These physicochemical properties directly impact its utility in continuous flow chemistry systems—an area gaining traction due to process intensification benefits.

Emerging applications in PET radiopharmaceuticals have further elevated interest, as the trifluoromethyl group can serve as a ¹⁸F labeling precursor. This positions 2,2,2-Trifluoro-N-phenylacetimidoyl Chloride at the intersection of diagnostic imaging and theranostic development—two fields experiencing exponential growth.